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Compound of Interest

2-Amino-2-(4-
Compound Name:

methylphenyl)ethanol
CAS No.: 157142-48-8
Cat. No.: B111996

Get Quote

\ J

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis,
applications, and safety considerations for 2-Amino-2-(4-methylphenyl)ethanol. It is intended
for researchers, scientists, and professionals in drug development and organic synthesis who
require a detailed understanding of this versatile chemical intermediate.

Core Chemical Identity and Structure

2-Amino-2-(4-methylphenyl)ethanol, also known as 2-amino-2-(p-tolyl)ethan-1-ol, is a chiral
amino alcohol. Its structure features a central chiral carbon bonded to a p-tolyl group (a
benzene ring with a methyl group at position 4), an amino group, a hydroxymethyl group, and a
hydrogen atom. This specific arrangement makes it a valuable building block in asymmetric
synthesis.

The primary identifier for this compound is its CAS Number: 157142-48-8[1][2][3].
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Molecular Structure

The structural formula of 2-Amino-2-(4-methylphenyl)ethanol is fundamental to
understanding its reactivity and utility.
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Phase 1. Pre-synthesis & Reaction

Start: Procure
2-Amino-2-(p-tolyl)ethanol
(Chiral Intermediate)

Couple Intermediate with
Prochiral Substrate A

'

Stereoselective Reaction
(e.g., Reduction, Alkylation)

to form Diastereomer B

Intermediate Product B

Phase 2: Cleayage & Purification

Cleave Chiral Auxiliary
(e.g., via Hydrolysis)

Purification of Target Molecule C
(e.g., Chromatography)

Purified Product C

Phase 3: Analysivs & Final Product

Structural Verification
(NMR, MS)
Chiral Purity Analysis
(Chiral HPLC, Polarimetry)

,

Click to download full resolution via product page

Caption: Generalized workflow for using a chiral intermediate in pharmaceutical synthesis.
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Safety, Handling, and Storage

Proper handling of 2-Amino-2-(4-methylphenyl)ethanol is crucial to ensure laboratory safety.
Although a comprehensive, peer-reviewed toxicity profile is not readily available, Safety Data
Sheets (SDS) from suppliers provide essential guidance.[1]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. In case of dust formation or aerosols, use a suitable respirator.[4]

 First-Aid Measures:
o Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[1]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
soap and plenty of water.[1]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes and consult a doctor.

[1][4]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][4]

o Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[1]

o Storage: Store in a well-ventilated, dry, and cool place. Keep the container tightly closed and
store locked up.[4] It should be kept away from strong oxidizing agents.[4]

It is important to note that while the SDS for the specific CAS number 157142-48-8 indicates
"no data available" for many hazard classifications, related amino alcohol compounds can
cause skin irritation, serious eye damage, and may be harmful if swallowed.[1][5] Therefore,
treating this compound with a high degree of caution is imperative.

Conclusion

2-Amino-2-(4-methylphenyl)ethanol is a specialty chemical with significant value in modern
organic synthesis, particularly for the pharmaceutical industry. Its utility as a chiral intermediate
and auxiliary is central to the efficient and stereoselective production of complex molecules.
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Researchers and drug development professionals can leverage its unique structural features to
advance their synthetic programs, provided that appropriate safety and handling protocols are
rigorously followed. Further research into its pharmacological properties and development of
novel applications will continue to define its role in chemical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b111996/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-2-4-methylphenyl-ethanol
https://www.benchchem.com/product/b111996/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-2-4-methylphenyl-ethanol
https://www.benchchem.com/product/b111996/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-2-4-methylphenyl-ethanol
https://www.benchchem.com/product/b111996?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. echemi.com [echemi.com]

2. 2-AMINO-2-(4-METHYLPHENYL)ETHANOL | 157142-48-8 [chemicalbook.com]

3. 2-Amino-2-(4-methylphenyl)ethanol 95% | CAS: 157142-48-8 | AChemBlock
[achemblock.com]

4. fishersci.com [fishersci.com]

5. pergan.com [pergan.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-2-(4-
methylphenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111996/docs#an-in-depth-technical-guide-to-2-
amino-2-4-methylphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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